Cas no 7469-27-4 ( )

• Product Name: &nbsp
• CAS No: 7469-27-4
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• CID: 979891
• PubChem ID: 344430
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[[4-methyl-2-(prop-2-enoxycarbonylamino)pentanoyl]amino]acetic acid
• NSC-401328
• NSC401328
• DTXSID40322475
• 7469-27-4
•  

• Inchi： 1S/C12H20N2O5/c1-4-5-19-12(18)14-9(6-8(2)3)11(17)13-7-10(15)16/h4,8-9H,1,5-7H2,2-3H3,(H,13,17)(H,14,18)(H,15,16)
• InChI Key： CTOUMMDFPRJTHT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC=C)NCC(=O)O

Computed Properties

• Exact Mass: 272.1373
• Monoisotopic Mass: 272.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 505.3°C at 760 mmHg
• Flash Point: 259.4°C
• Refractive Index: 1.488
• PSA: 104.73
• LogP: 1.29590